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Abstract
Calcium iodate, Ca(IO₃)₂, is an inorganic compound that serves as a potent oxidizing agent

and a source of iodate ions, lending itself to several applications in analytical chemistry.[1]

While primarily known for its use in food fortification and animal nutrition, its properties are

particularly valuable in quantitative analysis.[2][3][4] The most prominent application is in the

determination of the solubility product constant (Ksp) of sparingly soluble salts through

iodometric redox titration. This method provides a practical and precise way to explore

chemical equilibria.[5][6][7] This document provides a detailed overview of the principles,

experimental protocols, and data analysis for the use of calcium iodate in determining its Ksp,

a foundational experiment in analytical chemistry.

Core Application: Determination of the Solubility
Product Constant (Ksp)
The primary analytical application of calcium iodate is in experiments designed to determine

its own solubility product constant (Ksp). This process serves as an excellent model for

understanding the equilibrium of sparingly soluble salts. The concentration of the iodate ion

(IO₃⁻) in a saturated solution is determined via a multi-step redox titration.[7][8][9]
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The determination of Ksp for calcium iodate hinges on two key chemical principles:

Solubility Equilibrium: Calcium iodate is a sparingly soluble salt that establishes an

equilibrium in aqueous solution between the solid state and its constituent ions.[6][8] The

equilibrium expression is:

Ca(IO₃)₂(s) ⇌ Ca²⁺(aq) + 2 IO₃⁻(aq)

The solubility product constant, Ksp, is given by: Ksp = [Ca²⁺][IO₃⁻]²[6][7]

Iodometric Titration: The concentration of the iodate ion (IO₃⁻) in the saturated solution is too

low for direct titration. Instead, it is determined indirectly. Iodate ions are reacted with an

excess of potassium iodide (KI) in an acidic solution to liberate molecular iodine (I₂). This

liberated iodine is then titrated with a standardized solution of sodium thiosulfate (Na₂S₂O₃)

using a starch indicator.[10]

Experimental Workflow
The overall process involves the preparation of a saturated solution, followed by filtration and a

two-step titration reaction to quantify the iodate concentration.
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Figure 1. Experimental workflow for the determination of Ksp for calcium iodate.
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Key Chemical Reactions
The titration process involves a sequence of redox reactions. First, iodate is reduced by iodide

in an acidic medium to form iodine. Then, the resulting iodine is reduced by thiosulfate.

Step 1: Iodine Liberation

Step 2: Titration Reaction

Indicator Reaction (near endpoint)

IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Iodate reacts with excess iodide in
acidic solution to produce iodine.

I₂ + Starch ⇌ Starch-I₂ Complex (Blue)

Liberated iodine is titrated with
thiosulfate, forming iodide and tetrathionate.

Starch forms a deep blue complex with iodine,
which disappears when all I₂ is consumed.

Click to download full resolution via product page

Figure 2. Key chemical reactions in the iodometric titration of iodate.

Experimental Protocol: Ksp Determination
This protocol outlines the methodology for determining the Ksp of calcium iodate at a given

temperature.

Materials and Reagents
Calcium iodate (Ca(IO₃)₂) solid

Potassium iodide (KI) solid

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.05 M)[6]

Hydrochloric acid (HCl), 1 M or 2 M[6][11]
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Starch indicator solution (0.1% or 0.5%)[6][11]

Deionized water

50 mL Burette, 10 mL volumetric pipette, 250 mL Erlenmeyer flasks, filter funnel, filter paper,

magnetic stirrer and stir bar.

Procedure
Part A: Preparation of Saturated Calcium Iodate Solution

Add an excess of solid calcium iodate (approx. 2-3 g) to about 100 mL of deionized water in

a flask.

Stir the solution vigorously using a magnetic stirrer for at least 30 minutes to ensure the

solution is saturated and equilibrium is reached.[12]

Allow the undissolved solid to settle.

Carefully filter the saturated solution through a dry filter paper into a clean, dry beaker to

remove all solid particles.[6] The clear filtrate is your saturated Ca(IO₃)₂ solution. Record the

temperature of the solution.

Part B: Titration of the Saturated Solution

Rinse and fill a 50 mL burette with the standardized sodium thiosulfate (Na₂S₂O₃) solution.

Record the initial volume.

Using a volumetric pipette, transfer a precise volume (e.g., 10.00 mL) of the clear, saturated

Ca(IO₃)₂ filtrate into a 250 mL Erlenmeyer flask.[6]

To the flask, add approximately 50 mL of deionized water, ~2 g of solid KI, and 10 mL of 1 M

HCl.[6] Swirl to dissolve the KI. The solution should turn a dark reddish-brown, indicating the

formation of iodine (I₂).[6]

Begin titrating immediately with the Na₂S₂O₃ solution.[6] Continue adding titrant while

swirling until the reddish-brown color fades to a pale yellow.
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Add ~5 mL of the starch indicator solution. The solution will turn a deep blue or blue-black.[6]

Continue the titration by adding the Na₂S₂O₃ solution dropwise until the blue color

completely disappears, leaving a colorless solution. This is the endpoint.[7][12]

Record the final burette volume.

Repeat the titration (steps 2-7) with at least two more samples of the saturated solution to

ensure precision. Results should be concordant (titres agreeing within 0.1 mL).

Data Presentation and Calculations
All quantitative data should be recorded systematically.

Sample Data Tables
Table 1: Titration Data

Trial
Volume of
Saturated
Ca(IO₃)₂ (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Na₂S₂O₃ Used
(mL)

1 10.00

2 10.00

3 10.00

| Average | | | | |

Table 2: Calculated Concentrations and Ksp
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Trial

[IO₃⁻] in
Saturated
Solution
(mol/L)

[Ca²⁺] in
Saturated
Solution
(mol/L)

Molar
Solubility, s
(mol/L)

Ksp

1

2

3

| Average | | | | |

Calculation Steps
Moles of Thiosulfate:

Moles of S₂O₃²⁻ = Molarity of Na₂S₂O₃ × Average Volume of Na₂S₂O₃ (L)

Moles of Iodine:

From the stoichiometry (I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻), the mole ratio is 1:2.

Moles of I₂ = ½ × Moles of S₂O₃²⁻

Moles of Iodate:

From the stoichiometry (IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O), the mole ratio is 1:3.

Moles of IO₃⁻ = ⅓ × Moles of I₂

Concentration of Iodate ([IO₃⁻]):

[IO₃⁻] = Moles of IO₃⁻ / Volume of Ca(IO₃)₂ sample (L)

Concentration of Calcium ([Ca²⁺]):

From the dissociation equation (Ca(IO₃)₂ ⇌ Ca²⁺ + 2IO₃⁻), the mole ratio is 1:2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Ca²⁺] = ½ × [IO₃⁻][7][13]

Molar Solubility (s):

The molar solubility (s) of Ca(IO₃)₂ is equal to the concentration of Ca²⁺.

s = [Ca²⁺]

Solubility Product Constant (Ksp):

Ksp = [Ca²⁺][IO₃⁻]²

Alternatively, Ksp = (s)(2s)² = 4s³

One experimental determination found a Ksp value of 2.37 x 10⁻⁴.[14]

Safety and Handling
Calcium iodate is an oxidizing agent and should be kept away from combustible materials.

[1][15]

It can cause irritation to the skin, eyes, and respiratory tract.[2]

Standard laboratory safety precautions, including wearing safety goggles and gloves, should

be followed.

Hydrochloric acid is corrosive and should be handled with care in a well-ventilated area.

Conclusion
Calcium iodate is a valuable reagent in analytical chemistry, primarily demonstrated through

its use in the titrimetric determination of its own solubility product constant. The iodometric

titration protocol detailed here is a robust and instructive method for quantifying ion

concentrations in a saturated solution, providing researchers and students with a practical

application of equilibrium and redox principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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